N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2,5-dichlorobenzamide

• IUPAC Name: N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dichlorobenzamide
• InChI: InChI=1S/C17H9Cl2N3O3/c18-10-5-6-12(19)11(8-10)15(23)20-17-22-21-16(25-17)14-7-9-3-1-2-4-13(9)24-14/h1-8H,(H,20,22,23)
• InChI Key: VKPRIJDTSQMTPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C3=NN=C(O3)NC(=O)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C17H9Cl2N3O3
• Molecular Weight: 374.2 g/mol
• CAS No.: 922044-03-9

Description

N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2,5-dichlorobenzamide is a useful research compound. Its molecular formula is C17H9Cl2N3O3 and its molecular weight is 374.18. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Pharmacokinetics

• Disposition and Metabolism of SB-649868 : A study by Renzulli et al. (2011) on a novel orexin 1 and 2 receptor antagonist, which includes a benzofuran component similar to the specified compound, details its metabolism and disposition in humans. The study highlights the drug's elimination pathways, half-life, and metabolite formation, providing insights into the pharmacokinetic profile of benzofuran-containing compounds. This information could be relevant for understanding the behavior of similar compounds in biological systems (Renzulli et al., 2011).

Potential Therapeutic Applications

• Selective Stimulation of Colonic Transit by Benzofuran 5HT4 Agonist : Research by Bouras et al. (1999) investigated the effects of prucalopride, a selective and specific 5HT4 agonist with a benzofuran structure, on gastrointestinal and colonic transit. The study's findings on the acceleration of colonic transit by prucalopride suggest potential therapeutic applications of benzofuran derivatives in treating gastrointestinal disorders (Bouras et al., 1999).

Safety and Toxicology

• Amiodarone-Induced Corneal Deposits : Kaplan and Cappaert (1984) reported on amiodarone, another compound with a benzofuran component, and its side effects, including corneal deposits. This highlights the importance of safety and toxicological assessments in the development of benzofuran-containing drugs (Kaplan & Cappaert, 1984).

Mechanism of Action

Target of Action

Benzofuran compounds, which are a key component of this compound, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

It’s known that benzofuran derivatives can interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Benzofuran compounds are known to interact with a variety of biochemical pathways due to their diverse pharmacological activities .

Pharmacokinetics

It’s known that the bioavailability of benzofuran derivatives can be improved, allowing for once-daily dosing .

Result of Action

Benzofuran compounds have been shown to have significant cell growth inhibitory effects in different types of cancer cells .

Action Environment

It’s known that the efficacy of benzofuran derivatives can be influenced by various factors, including the presence of other compounds and the specific conditions of the environment .